Cas no 67330-66-9 (2-cyclopentylbenzenamine)

• Product Name: 2-cyclopentylbenzenamine
• CAS No: 67330-66-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD11899142
• CID: 1716049
• PubChem ID: 12159859
• Update Time: 2025-06-07

2-cyclopentylbenzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-cyclopentyl-
• 2-Cyclopentylaniline
• 2-cyclopentylbenzenaMine
• RNEFHIAHLCMFLV-UHFFFAOYSA-N
• AKOS015946897
• SB76743
• CS-0359207
• EN300-3002812
• SCHEMBL1067058
• MFCD11899142
• 67330-66-9
• 2-cyclopentylbenzenamine

• MDL： MFCD11899142
• Inchi： 1S/C11H15N/c12-11-8-4-3-7-10(11)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6,12H2
• InChI Key： RNEFHIAHLCMFLV-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1CCCC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-cyclopentylbenzenamine

Exploring Benzenamine, 2-cyclopentyl- (CAS No. 67330-66-9): Properties, Applications, and Market Insights

Benzenamine, 2-cyclopentyl- (CAS No. 67330-66-9) is an organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic amine, characterized by its cyclopentyl substituent, plays a crucial role in the synthesis of various specialty chemicals. Its unique structural features make it a valuable intermediate in the development of advanced materials and bioactive molecules.

The chemical structure of 2-cyclopentylaniline consists of an aniline core with a cyclopentyl group attached at the ortho position. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that are exploited in synthetic chemistry. Researchers particularly value this compound for its ability to serve as a building block in the creation of more complex molecular architectures.

In the pharmaceutical sector, Benzenamine, 2-cyclopentyl- has shown promise as a precursor in the synthesis of potential drug candidates. Recent studies have explored its derivatives for various biological activities, aligning with current trends in drug discovery and medicinal chemistry. The compound's structural flexibility allows medicinal chemists to modify its framework to target specific biological pathways, making it particularly relevant in the era of personalized medicine and targeted therapies.

The material science applications of CAS 67330-66-9 are equally noteworthy. Its incorporation into polymer systems has been investigated for creating advanced materials with tailored properties. This aligns with growing industrial demand for high-performance polymers and smart materials that respond to environmental stimuli. The compound's aromatic nature contributes to thermal stability in these applications, while the cyclopentyl moiety can influence material flexibility and compatibility.

From a synthetic chemistry perspective, 2-cyclopentylaniline offers interesting possibilities for catalyzed reactions and green chemistry applications. Recent advancements in sustainable synthesis methods have explored the use of this compound in atom-economical transformations, reflecting the chemical industry's shift toward more environmentally friendly processes. Its reactivity profile makes it suitable for various cross-coupling reactions that are fundamental in modern organic synthesis.

The global market for Benzenamine, 2-cyclopentyl- has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities and emerging fine chemical production hubs. The compound's niche applications in electronic materials and advanced coatings have also contributed to its market expansion.

Quality control and characterization of CAS 67330-66-9 typically involve advanced analytical techniques. Modern laboratories employ HPLC, GC-MS, and NMR spectroscopy to ensure product purity and verify structural integrity. These analytical methods have become increasingly important as regulatory requirements for chemical intermediates become more stringent worldwide.

Storage and handling recommendations for 2-cyclopentylaniline follow standard protocols for aromatic amines. Proper containment in airtight vessels under inert atmosphere helps maintain product stability, while temperature-controlled environments prevent degradation. These precautions ensure the compound retains its optimal properties for downstream applications.

Recent patent literature reveals ongoing innovation involving Benzenamine, 2-cyclopentyl-, particularly in areas of catalysis and material science. The compound's versatility continues to inspire new applications, from organic electronics to specialty adhesives. This innovation pipeline suggests sustained relevance in various high-tech industries.

Environmental considerations regarding 67330-66-9 focus on responsible waste management and biodegradation studies. The chemical industry's emphasis on green chemistry principles has led to improved synthetic routes and waste treatment protocols for such intermediates, minimizing environmental impact while maintaining production efficiency.

Future research directions for 2-cyclopentylaniline may explore its potential in emerging fields like metal-organic frameworks (MOFs) or supramolecular chemistry. The compound's structural features could enable novel applications in molecular recognition systems or functional materials with stimuli-responsive properties.

For researchers and industry professionals seeking detailed technical information about Benzenamine, 2-cyclopentyl-, comprehensive spectral data and synthetic protocols are increasingly available through open-access chemistry databases and scientific literature repositories. This accessibility supports innovation and facilitates the compound's utilization across diverse chemical applications.